Cas no 13887-98-4 (3,6,9-Trioxaundecanedioic acid)

3,6,9-Trioxaundecanedioic acid Properties

Names and Identifiers

• 2,2'-((Oxybis(ethane-2,1-diyl))bis(oxy))diacetic acid
• 3,6,9-Trioxaundecanedioic acid
• Acetic acid,2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• 2-[2-[2-(carboxymethoxy)ethoxy]ethoxy]acetic acid
• CH2COOH-PEG3-CH2COOH
• Diethylene glycol bis(carboxymethyl ether)
• Tetraglycolic acid
• [2-{2-(Carboxymethoxy)ethoxy}ethoxy]acetic acid
• TUDA
• TUDS
• Einecs 237-655-9
• CH2COOH-PEG2-CH2COOH
• HOOCCH2O-PEG2-CH2COOH
• trioxaundecanedoicacid
• TRIOXAUNDECANEDIOIC ACID
• 3,6,9-Trioxaundecadioic acid
• 3,6,9-Trioxaundecandioic acid
• PEG3-(CH2CO2H)2
• [2-(2-carboxymethoxyethoxy)ethoxy]acetic acid
• HJZZQNLKBWJYPD-UHFFFAOYSA-N
• 63VXM1976A
• 2,2'-(Oxybis(2,1-ethanediyloxy))bisacetic acid
• Acetic acid, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• Acetic acid, (oxybis(2,1-ethanediyloxy))bis-
• 2,2'-[oxybis(ethane-2,1-diyloxy)]diacetic acid
• +Expand

• MDL： MFCD00044099
• InChIKey： HJZZQNLKBWJYPD-UHFFFAOYSA-N
• Inchi： 1S/C8H14O7/c9-7(10)5-14-3-1-13-2-4-15-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H])C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 222.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Heavy Atom Count: 15
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: -0.79460
• PSA: 102.29000
• Refractive Index: n20/D 1.470(lit.)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PH: 1.8 (100g/l, H2O)
• Density: 1.3 g/mL at 20 °C(lit.)

3,6,9-Trioxaundecanedioic acid Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Instruction： 26-39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1760
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• PackingGroup：III
• Risk Phrases： 41
• Signal Word：Danger
• HazardClass：8

3,6,9-Trioxaundecanedioic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials